Cas no 1075716-11-8 (3-oxo-pyrazolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-oxo-pyrazolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1075716-11-8
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 2152343
• Update Time: 2025-11-02

3-oxo-pyrazolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-oxo-pyrazolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-oxopyrazolidine-1-carboxylate

• Inchi： 1S/C8H14N2O3/c1-8(2,3)13-7(12)10-5-4-6(11)9-10/h4-5H2,1-3H3,(H,9,11)
• InChI Key： GYUKIYHEESZGMA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Pyrazolidines Pyrazolidinones

Additional information on 3-oxo-pyrazolidine-1-carboxylic acid tert-butyl ester

Recent Advances in the Application of 3-oxo-pyrazolidine-1-carboxylic acid tert-butyl ester (CAS: 1075716-11-8) in Chemical Biology and Pharmaceutical Research

The compound 3-oxo-pyrazolidine-1-carboxylic acid tert-butyl ester (CAS: 1075716-11-8) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This heterocyclic scaffold has demonstrated significant potential in the development of novel bioactive molecules, particularly in the areas of enzyme inhibition and targeted drug delivery. Recent studies have highlighted its unique structural features that enable selective interactions with biological targets while maintaining favorable pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1075716-11-8 as a crucial building block for the synthesis of potent kinase inhibitors. The tert-butyl ester group was found to enhance the compound's stability during synthetic transformations while allowing for controlled deprotection under mild conditions. This characteristic has made it particularly valuable in multi-step synthetic routes where protecting group strategies are critical for successful target molecule assembly.

Structural modifications of the 3-oxo-pyrazolidine core have been extensively investigated in recent drug discovery programs. A notable application appears in the development of protease inhibitors, where the scaffold serves as a constrained β-strand mimetic. The planar conformation enforced by the 3-oxo group facilitates optimal hydrogen bonding interactions with enzyme active sites, as demonstrated in crystallographic studies of inhibitor-enzyme complexes.

Current research directions focus on expanding the utility of 1075716-11-8 in fragment-based drug discovery. Its moderate molecular weight (228.26 g/mol) and balanced physicochemical properties make it an ideal starting point for structure-activity relationship studies. Several pharmaceutical companies have incorporated this scaffold into their screening libraries, reporting improved hit rates compared to more traditional heterocyclic cores.

The synthetic accessibility of 3-oxo-pyrazolidine-1-carboxylic acid tert-butyl ester has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development describes an optimized large-scale preparation route that achieves >90% yield while minimizing environmental impact through reduced solvent usage and energy-efficient purification techniques.

Emerging applications in chemical biology leverage the compound's ability to serve as a versatile handle for bioconjugation. The tert-butyl ester can be selectively removed to expose a carboxylic acid for subsequent coupling with biomolecules, while the 3-oxo-pyrazolidine core provides a rigid spacer that maintains distance between functional groups in the resulting conjugates.

Future research directions are expected to explore the scaffold's potential in targeted protein degradation strategies and as a component of PROTAC molecules. Preliminary results suggest that derivatives of 1075716-11-8 can effectively bridge E3 ligase binders and target proteins, with the pyrazolidine ring providing optimal geometry for ternary complex formation.